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Introduction
D-Altrose, a rare aldohexose monosaccharide and a C-3 epimer of D-mannose, is gaining

attention in carbohydrate research and drug development.[1][2] Although it is an unnatural

monosaccharide with limited natural occurrence, its unique stereochemistry makes it a valuable

tool for various applications.[1][2] As a reference standard, D-Altrose is utilized in the synthesis

of novel biologically active compounds, including iminosugars, and serves as a substrate for

the identification and characterization of enzymes such as aldose isomerases.[1][3] The

accurate quantification of carbohydrates is crucial in numerous fields, and the use of a well-

characterized reference standard like D-Altrose is fundamental to achieving reliable and

reproducible results.

This document provides detailed application notes and protocols for the use of D-Altrose as a

reference standard in common carbohydrate analysis techniques, including High-Performance

Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), High-

Performance Anion-Exchange Chromatography with Pulsed Amperoemetric Detection

(HPAEC-PAD), and Capillary Electrophoresis (CE).
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7820921?utm_src=pdf-interest
https://www.benchchem.com/product/b7820921?utm_src=pdf-body
https://libsearch.cbs.dk/discovery/fulldisplay?docid=cdi_elsevier_sciencedirect_doi_10_1016_j_microc_2024_110666&context=PC&vid=45KBDK_CBS:CBS&lang=da&adaptor=Primo%20Central&tab=Everything&query=creator%2Cequals%2C%20Lou%2C%20Yongjiang%2CAND&mode=advanced&offset=0
https://www.dovepress.com/analytical-strategies-for-natural-mono--and-disaccharide-isomer-differ-peer-reviewed-fulltext-article-DDDT
https://libsearch.cbs.dk/discovery/fulldisplay?docid=cdi_elsevier_sciencedirect_doi_10_1016_j_microc_2024_110666&context=PC&vid=45KBDK_CBS:CBS&lang=da&adaptor=Primo%20Central&tab=Everything&query=creator%2Cequals%2C%20Lou%2C%20Yongjiang%2CAND&mode=advanced&offset=0
https://www.dovepress.com/analytical-strategies-for-natural-mono--and-disaccharide-isomer-differ-peer-reviewed-fulltext-article-DDDT
https://www.benchchem.com/product/b7820921?utm_src=pdf-body
https://libsearch.cbs.dk/discovery/fulldisplay?docid=cdi_elsevier_sciencedirect_doi_10_1016_j_microc_2024_110666&context=PC&vid=45KBDK_CBS:CBS&lang=da&adaptor=Primo%20Central&tab=Everything&query=creator%2Cequals%2C%20Lou%2C%20Yongjiang%2CAND&mode=advanced&offset=0
https://www.tandfonline.com/doi/abs/10.1080/01483918308064876
https://www.benchchem.com/product/b7820921?utm_src=pdf-body
https://www.benchchem.com/product/b7820921?utm_src=pdf-body
https://www.benchchem.com/product/b7820921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physicochemical properties of D-Altrose is essential for its

proper handling and use as a reference standard.

Property Value Reference(s)

Molecular Formula C₆H₁₂O₆ [3]

Molecular Weight 180.16 g/mol [3]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 103-105 °C [1][2]

Optical Activity
[α]/D +33.0 ± 2.0° (c = 0.2 in

H₂O)
[3]

Solubility
Soluble in water, practically

insoluble in methanol.
[1][2]

Storage Room temperature [3]

Application Notes and Protocols
High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for the analysis of carbohydrates. Due to the lack of a strong

chromophore in D-Altrose, detection is typically achieved using universal detectors like

Refractive Index (RI) or Evaporative Light Scattering (ELSD), or by mass spectrometry (MS).

Hydrophilic Interaction Liquid Chromatography (HILIC) is a particularly effective separation

mode for polar compounds like rare sugars.[2][4]

This protocol is adapted from established methods for rare sugar analysis and is suitable for

the quantification of D-Altrose.

Workflow for HILIC-HPLC Analysis of D-Altrose
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Standard & Sample Preparation

HPLC Analysis Detection & Data Analysis

Prepare D-Altrose
Stock Solution Create Calibration Curve

(e.g., 0.1-5 mg/mL)

Inject Standard/Sample

Prepare Sample
(Dissolve, Filter)

Equilibrate HILIC Column
(e.g., Amine-based)

Isocratic or Gradient Elution
(Acetonitrile/Water)

Detect with RI or ELSD Integrate Peak Area
Quantify D-Altrose

Concentration

Standard & Sample Preparation Derivatization GC-MS Analysis Data Analysis

Prepare D-Altrose
Standard Solutions

Evaporate to Dryness
Methoximation

(Methoxyamine HCl in Pyridine)
Silylation

(e.g., MSTFA)
Inject Derivatized Sample

GC Separation
(e.g., DB-5 column)

MS Detection (Scan or SIM)
Identify Peaks by

Retention Time & Mass Spectra
Quantify using

Calibration Curve
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Principle of Separation and Detection Analytical Procedure

High pH Mobile Phase
(e.g., NaOH)

D-Altrose forms an Anion

Separation on
Anion-Exchange Column

Electrochemical Oxidation
at Gold Electrode

Pulsed Amperometric Detection

Prepare D-Altrose Standards

Inject into HPAEC System

Dilute and Filter Sample

Quantify based on
Peak Area

Preparation

CE Analysis Data Analysis

Prepare Borate Buffer
(High pH)

Dissolve D-Altrose
in Buffer

Inject Sample
(Hydrodynamic or Electrokinetic)

Condition Capillary
Apply Voltage for

Electrophoretic Separation
UV Detection

(Indirect or Direct at low nm)
Identify Peak by
Migration Time

Quantify using
Peak Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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